Cas no 1393557-17-9 (Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate)

• Product Name: Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate
• CAS No: 1393557-17-9
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• CID: 4902373
• Update Time: 2025-05-26

Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate Chemical and Physical Properties

Names and Identifiers

• AB83154
• Ethyl 4-chloro-3-fluoropyridine-5-acetate
• ETHYL (4-CHLORO-5-FLUOROPYRIDIN-3-YL)ACETATE
• Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate

• Inchi： 1S/C9H9ClFNO2/c1-2-14-8(13)3-6-4-12-5-7(11)9(6)10/h4-5H,2-3H2,1H3
• InChI Key： RUPALNZMHDWEIJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate

Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate: A Comprehensive Overview

Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate, with the CAS number 1393557-17-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with chlorine and fluorine atoms at the 4th and 5th positions, respectively, along with an ethyl acetate group attached at the 3rd position. This combination of functional groups imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of pyridine derivatives like Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate in the development of novel bioactive compounds. For instance, researchers have explored its role as an intermediate in the synthesis of herbicides and insecticides. The presence of chlorine and fluorine atoms enhances the compound's stability and bioavailability, making it an ideal candidate for agricultural applications. Moreover, the ethyl acetate group facilitates further functionalization, enabling chemists to tailor the molecule for specific biological targets.

The synthesis of Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate involves a multi-step process that typically begins with the preparation of 4-chloro-5-fluoropyridine. This intermediate is then subjected to nucleophilic acetylation using ethyl acetate in the presence of a suitable catalyst. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the compound.

One of the most promising applications of Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate lies in its potential as a precursor for drug development. Pyridine derivatives are known for their ability to modulate various biological pathways, making them valuable leads in medicinal chemistry. For example, recent research has demonstrated that analogs of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The substitution pattern on the pyridine ring plays a crucial role in determining the compound's bioactivity, with chlorine and fluorine atoms contributing to both potency and selectivity.

In addition to its pharmaceutical applications, Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate has also been investigated for its use in materials science. The compound's ability to form stable coordination complexes with transition metals makes it a potential candidate for catalytic applications. For instance, studies have shown that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis. The fluorine atom on the pyridine ring enhances the ligand's electron-withdrawing effects, thereby improving its catalytic performance.

The environmental impact of Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate is another area of active research. As concerns about chemical pollution continue to grow, there is an increasing need for compounds that are both effective and environmentally benign. Recent studies have focused on assessing the biodegradability and toxicity of this compound under various conditions. Preliminary results suggest that it exhibits moderate biodegradability under aerobic conditions, but further research is required to fully understand its environmental fate.

In conclusion, Ethyl (4-chloro-5-fluoropyridin-3-YL)acetate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with its favorable physicochemical properties, makes it an attractive target for further research and development. As new insights into its synthesis, applications, and environmental behavior continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.